Cas no 1269532-77-5 (4-(trifluoromethyl)azepan-4-ol)

• Product Name: 4-(trifluoromethyl)azepan-4-ol
• CAS No: 1269532-77-5
• MF: C₇H₁₂F₃NO
• MW: 183.171492576599
• MDL: MFCD18447461
• CID: 5098946
• PubChem ID: 55296064
• Update Time: 2026-03-03

4-(trifluoromethyl)azepan-4-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Azepin-4-ol, hexahydro-4-(trifluoromethyl)-
• 4-(trifluoromethyl)azepan-4-ol

• MDL： MFCD18447461
• Inchi： 1S/C7H12F3NO/c8-7(9,10)6(12)2-1-4-11-5-3-6/h11-12H,1-5H2
• InChI Key： IPDHAFJZFXZXST-UHFFFAOYSA-N
• SMILES： N1CCCC(C(F)(F)F)(O)CC1

Additional information on 4-(trifluoromethyl)azepan-4-ol

4-(Trifluoromethyl)azepan-4-ol: A Comprehensive Overview

4-(Trifluoromethyl)azepan-4-ol is a unique organic compound with the CAS number 1269532-77-5. This compound belongs to the class of azepanols, which are seven-membered cyclic ethers with hydroxyl groups. The presence of a trifluoromethyl group (-CF3) at the 4-position of the azepane ring introduces significant electronic and steric effects, making this compound particularly interesting for various applications in organic chemistry and materials science.

The structure of 4-(Trifluoromethyl)azepan-4-ol consists of a seven-membered azepane ring with a hydroxyl group (-OH) and a trifluoromethyl group attached to the same carbon atom. This arrangement creates a chiral center, which is crucial for its potential use in asymmetric synthesis and enantioselective reactions. The trifluoromethyl group is known for its electron-withdrawing properties, which can influence the reactivity of the molecule in various chemical transformations.

Recent studies have highlighted the potential of 4-(Trifluoromethyl)azepan-4-ol in drug discovery and development. Its unique electronic properties make it a promising candidate for designing bioactive molecules with improved pharmacokinetic profiles. For instance, researchers have explored its role as a building block for constructing complex molecular architectures, including those with potential anti-inflammatory and antiviral activities.

In addition to its pharmaceutical applications, 4-(Trifluoromethyl)azepan-4-ol has shown promise in materials science. Its ability to form stable cyclic ethers under specific reaction conditions makes it a valuable precursor for synthesizing advanced polymers and materials with tailored properties. The incorporation of the trifluoromethyl group enhances the thermal stability and chemical resistance of these materials, making them suitable for high-performance applications.

The synthesis of 4-(Trifluoromethyl)azepan-4-ol involves a multi-step process that typically begins with the preparation of the corresponding azepane derivative. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and selective routes to this compound, reducing production costs and improving yields. These developments have facilitated its wider adoption in both academic research and industrial applications.

From an environmental perspective, 4-(Trifluoromethyl)azepan-4-ol exhibits favorable biodegradation characteristics under controlled conditions. This makes it an eco-friendly alternative to traditional organic compounds in certain industrial processes. Researchers are actively exploring its potential as a sustainable building block for green chemistry initiatives.

In conclusion, 4-(Trifluoromethyl)azepan-4-ol (CAS No: 1269532-77-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in modern organic chemistry and materials science.